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Compound of Interest

(4-(2-Cyanoethyl)phenyl)boronic
Compound Name: d
aci

Cat. No.: B1463602

An In-Depth Technical Guide to (4-(2-Cyanoethyl)phenyl)boronic Acid: Properties, Synthesis,
and Applications in Modern Drug Discovery

Abstract

(4-(2-Cyanoethyl)phenyl)boronic acid has emerged as a pivotal building block in
contemporary organic synthesis and medicinal chemistry. Its unique bifunctional nature,
combining a reactive boronic acid moiety with a versatile cyanoethyl group, makes it an
invaluable tool for the construction of complex molecular architectures. This guide provides a
comprehensive technical overview of its physicochemical properties, plausible synthetic routes,
and critical applications, with a particular focus on its role in drug development. We delve into
its utility in Suzuki-Miyaura cross-coupling reactions, its function as a precursor for further
chemical modification, and its emerging significance in the synthesis of targeted protein
degraders. Detailed experimental protocols, analytical methodologies, and safety
considerations are presented to equip researchers, scientists, and drug development
professionals with the practical knowledge required to effectively utilize this versatile reagent.

Core Physicochemical Properties

(4-(2-Cyanoethyl)phenyl)boronic acid is a stable, solid compound at room temperature. Its
fundamental properties are crucial for its handling, reaction setup, and purification. The key
data are summarized below.
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Property Value Source(s)
Molecular Weight 174.99 g/mol [1112][3]
Molecular Formula CoH10BNO:2 [1112]14]
CAS Number 905971-98-4 [2][4]
Predicted Boiling Point 4121 +£47.0 °C [2]
Predicted Density 1.16 £ 0.1 g/cm3 [2]

Storage Conditions {gzztcatmosphere, 28"Cor [1][3]

Chemical Structure:
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Figure 1. Chemical structure of (4-(2-Cyanoethyl)phenyl)boronic acid.

Synthesis and Purification

While numerous proprietary methods exist, a general and plausible synthetic route to (4-(2-
Cyanoethyl)phenyl)boronic acid can be conceptualized based on established organoboron
chemistry.[5] A common strategy involves the palladium-catalyzed Miyaura borylation of a
corresponding aryl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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